Cas no 1267693-39-9 (5-(methoxymethyl)-1-pentyl-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 5-(methoxymethyl)-1-pentyl-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 1267693-39-9
• MF: C₁₀H₁₇N₃O₃
• MW: 227.260282278061
• CID: 5917300
• PubChem ID: 82205616
• Update Time: 2025-10-28

5-(methoxymethyl)-1-pentyl-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(methoxymethyl)-1-pentyl-1H-1,2,3-triazole-4-carboxylic acid
• EN300-1592656
• 1267693-39-9

• Inchi： 1S/C10H17N3O3/c1-3-4-5-6-13-8(7-16-2)9(10(14)15)11-12-13/h3-7H2,1-2H3,(H,14,15)
• InChI Key： UDAWKWRMHPSYKW-UHFFFAOYSA-N
• SMILES： O(C)CC1=C(C(=O)O)N=NN1CCCCC

Computed Properties

• Exact Mass: 227.12699141g/mol
• Monoisotopic Mass: 227.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 77.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 5-(methoxymethyl)-1-pentyl-1H-1,2,3-triazole-4-carboxylic acid

Recent Advances in the Study of 5-(Methoxymethyl)-1-pentyl-1H-1,2,3-triazole-4-carboxylic acid (CAS: 1267693-39-9)

The compound 5-(methoxymethyl)-1-pentyl-1H-1,2,3-triazole-4-carboxylic acid (CAS: 1267693-39-9) has recently emerged as a molecule of significant interest in chemical biology and medicinal chemistry research. This triazole derivative represents an important structural motif in drug discovery due to its unique physicochemical properties and potential biological activities. Recent studies have focused on its synthesis, characterization, and evaluation as a potential pharmacophore in various therapeutic applications.

Structural analysis reveals that this compound combines a triazole core with both carboxylic acid and methoxymethyl functional groups, creating a versatile scaffold for further chemical modifications. The pentyl side chain contributes to enhanced lipophilicity, which may improve membrane permeability - a critical factor in drug development. Researchers have employed advanced synthetic strategies including click chemistry approaches to efficiently produce this compound and its derivatives with high purity and yield.

Recent pharmacological screening has identified promising activity profiles for this compound class. Preliminary in vitro studies suggest potential interactions with several biological targets, including enzymes involved in inflammatory pathways and certain G-protein coupled receptors. The carboxylic acid moiety appears crucial for these interactions, serving as both a hydrogen bond donor/acceptor and a potential site for salt bridge formation with target proteins.

Metabolic stability studies of 1267693-39-9 have shown interesting results, with the methoxymethyl group demonstrating improved resistance to oxidative metabolism compared to similar compounds with simple methyl substituents. This finding has significant implications for drug development, as metabolic stability is often a limiting factor in the progression of candidate molecules. Researchers are currently exploring structure-activity relationships within this chemical series to optimize both potency and pharmacokinetic properties.

The compound has also shown utility as a building block in the synthesis of more complex molecular architectures. Recent publications describe its use in the preparation of hybrid molecules through conjugation with various pharmacophores, yielding compounds with enhanced biological activities. These synthetic approaches leverage the reactivity of both the triazole ring and carboxylic acid group for selective transformations.

Analytical characterization of 5-(methoxymethyl)-1-pentyl-1H-1,2,3-triazole-4-carboxylic acid has been facilitated by modern techniques including high-resolution mass spectrometry and multidimensional NMR spectroscopy. These studies have provided detailed structural insights and confirmed the compound's stability under various conditions, supporting its potential as a lead compound for further development.

Current research directions include exploring the compound's potential in targeted drug delivery systems, where its chemical functionality allows for conjugation with various carrier molecules. Additionally, computational modeling studies are underway to better understand its binding modes with potential biological targets and to guide the design of more potent analogs.

As research progresses, 1267693-39-9 continues to demonstrate significant promise in multiple areas of medicinal chemistry. Future studies will likely focus on in vivo evaluation of its pharmacological effects and further optimization of its drug-like properties. The compound represents an important addition to the toolkit of medicinal chemists working in hit-to-lead optimization programs.